Cas no 1553044-47-5 (3-(2-fluoro-3-methoxyphenyl)aniline)

• Product Name: 3-(2-fluoro-3-methoxyphenyl)aniline
• CAS No: 1553044-47-5
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 6400613
• PubChem ID: 82810999
• Update Time: 2025-11-01

3-(2-fluoro-3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-3-methoxyphenyl)aniline
• EN300-1586116
• 2'-Fluoro-3'-methoxy-[1,1'-biphenyl]-3-amine
• A1-44175
• 1553044-47-5
• AKOS021129442

• Inchi： 1S/C13H12FNO/c1-16-12-7-3-6-11(13(12)14)9-4-2-5-10(15)8-9/h2-8H,15H2,1H3
• InChI Key： NCDLLBDEICWJBI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C=1)N)OC

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-fluoro-3-methoxyphenyl)aniline

Comprehensive Overview of 3-(2-fluoro-3-methoxyphenyl)aniline (CAS No. 1553044-47-5): Properties, Applications, and Industry Insights

3-(2-fluoro-3-methoxyphenyl)aniline (CAS No. 1553044-47-5) is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-methoxy substitution pattern, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a phenylaniline backbone with strategic fluorine and methoxy functional groups, enhancing its reactivity and selectivity in cross-coupling reactions.

In recent years, the demand for fluorinated aromatic compounds like 3-(2-fluoro-3-methoxyphenyl)aniline has surged due to their role in drug discovery. Fluorine's electronegativity improves metabolic stability and membrane permeability, making it a hotspot in AI-driven drug design and medicinal chemistry. Researchers frequently search for "fluoro-aniline derivatives in drug development" or "CAS 1553044-47-5 applications," reflecting its relevance in optimizing kinase inhibitors and GPCR-targeted therapies.

The compound's synthetic versatility aligns with trends in green chemistry and sustainable catalysis. For instance, its use in Pd-catalyzed aminations or Buchwald-Hartwig couplings minimizes waste generation—a priority for industries addressing ESG (Environmental, Social, and Governance) goals. Laboratories also leverage high-throughput screening (HTS) platforms to explore its potential in fragment-based drug discovery (FBDD), a topic trending in biotech forums.

From an analytical perspective, 3-(2-fluoro-3-methoxyphenyl)aniline exhibits distinct spectroscopic signatures. Nuclear Magnetic Resonance (NMR) studies highlight the influence of fluorine-proton coupling, while HPLC-MS methods ensure purity for regulatory compliance. These features address common queries like "how to characterize fluorinated anilines" or "CAS 1553044-47-5 analytical data," frequently searched by quality control specialists.

Beyond pharmaceuticals, this compound finds niche applications in advanced material science. Its incorporation into organic semiconductors or liquid crystal displays (LCDs) is under investigation, tapping into the booming flexible electronics market. Such interdisciplinary potential makes it a recurring keyword in patent databases and academic literature.

Supply chain dynamics further elevate its profile. With stringent REACH and FDA guidelines governing aromatic amines, manufacturers prioritize cGMP synthesis of 1553044-47-5 to meet global standards. Discussions on "sourcing high-purity fluorinated intermediates" or "scaling up aniline derivatives" dominate B2B chemical platforms, underscoring its commercial viability.

In summary, 3-(2-fluoro-3-methoxyphenyl)aniline (CAS No. 1553044-47-5) epitomizes the convergence of synthetic innovation and industrial demand. Its multifaceted applications—from precision medicine to smart materials—position it as a compound of enduring scientific and economic significance.